Cas no 116632-73-6 (ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate)

• Product Name: ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate
• CAS No: 116632-73-6
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 895231
• PubChem ID: 6431973
• Update Time: 2025-06-08

ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• triazole-4-carboxylic acid, 3h-1,2,3-, 5-amino-3-phenyl-, ethyl ester
• 1H-1,2,3-Triazole-5-carboxylic acid, 4-amino-1-phenyl-, ethyl ester
• ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate

• Inchi： 1S/C11H12N4O2/c1-2-17-11(16)9-10(12)13-14-15(9)8-6-4-3-5-7-8/h3-7H,2,12H2,1H3
• InChI Key： KYWFKGSZLZLJKF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(OCC)=O)=C(N)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate

Ethyl 4-Amino-1-Phenyl-1H-1,2,3-Triazole-5-Carboxylate (CAS No. 116632-73-6): A Comprehensive Overview

Ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 116632-73-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The structure of ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate is composed of a central 1,2,3-triazole ring substituted with an amino group at the 4-position and a phenyl group at the 1-position. The carboxylic acid moiety is esterified with an ethyl group, which confers additional stability and solubility properties to the molecule. This structural arrangement not only enhances the compound's chemical stability but also facilitates its interaction with biological targets.

Recent research has highlighted the potential of ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate in various therapeutic areas. For instance, studies have shown that this compound possesses significant antimicrobial properties, making it a promising candidate for the development of new antibiotics. The triazole ring is known to interact with key enzymes involved in microbial metabolism, thereby inhibiting their function and reducing microbial growth.

In addition to its antimicrobial activity, ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and colitis.

The pharmacokinetic profile of ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate has also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it suitable for further development as a drug candidate.

Furthermore, the synthesis of ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate has been optimized to improve yield and purity. Various synthetic routes have been explored, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions and other click chemistry methods. These synthetic strategies not only enhance the efficiency of the synthesis but also allow for the facile introduction of functional groups that can be used to modify the compound's properties.

In terms of clinical applications, ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate has shown promise in preclinical studies for treating infections caused by multidrug-resistant bacteria. The compound's ability to inhibit bacterial growth without inducing significant toxicity makes it a valuable addition to the arsenal of antibiotics available to combat drug-resistant pathogens.

Moreover, ongoing research is exploring the potential of ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate as a lead compound for developing new drugs targeting cancer and neurodegenerative diseases. Preliminary studies suggest that this compound can modulate signaling pathways involved in cell proliferation and apoptosis, making it a potential therapeutic agent for these conditions.

In conclusion, ethyl 4-amino-1-phenyl-1H-1,2,3-triazole-5-carboxylate (CAS No. 116632-73-6) is a multifaceted compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.